Cas no 69663-16-7 (lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide)

lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide structure
69663-16-7 structure
Product Name:lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide
CAS No:69663-16-7
MF:C5H7LiO4S
MW:170.112680673599
CID:1738657
PubChem ID:23678025
Update Time:2025-04-21

lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • lithium tetrahydrothiophene-2-carboxylate 1,1-dioxide
    • lithium,1,1-dioxothiolane-2-carboxylate
    • Lithium salt of 2-carboxysulfolane
    • 2-Thiophenecarboxylic acid, tetrahydro-, lithium salt, 1,1-dioxide
    • 2-Sulfolanecarboxylic acid lithium salt
    • Tetrahydro-2-thiophencarboxylic acid 1,1-dioxide lithium salt
    • 69663-16-7
    • Lithium 1,1-dioxo-1lambda~6~-thiolane-2-carboxylate
    • DTXSID80989809
    • Inchi: 1S/C5H8O4S.Li/c6-5(7)4-2-1-3-10(4,8)9;/h4H,1-3H2,(H,6,7);/q;+1/p-1
    • InChI Key: UQVUAVKZYNROCG-UHFFFAOYSA-M
    • SMILES: S1(CCCC1C(=O)[O-])(=O)=O.[Li+]

Computed Properties

  • Exact Mass: 169.02163
  • Monoisotopic Mass: 170.02250831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.6Ų

Experimental Properties

  • PSA: 74.27
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